Cas no 896367-59-2 (2-methanesulfonyl-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 2-methanesulfonyl-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 896367-59-2
• MF: C₂₁H₂₀N₂O₃S₂
• MW: 412.525102615356
• CID: 6221725
• PubChem ID: 7267034
• Update Time: 2025-05-23

2-methanesulfonyl-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methanesulfonyl-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbenzamide
• Z28301494
• 2-METHANESULFONYL-N-[4-(5,6,7,8-TETRAHYDRONAPHTHALEN-2-YL)-1,3-THIAZOL-2-YL]BENZAMIDE
• F2556-0156
• 2-methylsulfonyl-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl]benzamide
• AKOS000928495
• 896367-59-2
• 2-(methylsulfonyl)-N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)benzamide

• Inchi： 1S/C21H20N2O3S2/c1-28(25,26)19-9-5-4-8-17(19)20(24)23-21-22-18(13-27-21)16-11-10-14-6-2-3-7-15(14)12-16/h4-5,8-13H,2-3,6-7H2,1H3,(H,22,23,24)
• InChI Key： LERQWNSHJUQHQQ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C(NC1=NC(=CS1)C1C=CC2=C(C=1)CCCC2)=O)(=O)=O

Computed Properties

• Exact Mass: 412.09153485g/mol
• Monoisotopic Mass: 412.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 113Ų

Additional information on 2-methanesulfonyl-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbenzamide

Introduction to Compound with CAS No. 896367-59-2 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 896367-59-2 is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. The full name of this compound is 2-methanesulfonyl-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-ylbenzamide, which highlights its complex chemical architecture and potential biological activities.

This compound belongs to a class of molecules that are being extensively studied for their potential therapeutic applications. The presence of multiple functional groups, including a methanesulfonyl group, a tetrahydronaphthalene moiety, and a thiazole ring, makes it a versatile scaffold for drug discovery. The methanesulfonyl group is known for its ability to enhance the binding affinity of molecules to biological targets, while the tetrahydronaphthalene ring contributes to the compound's solubility and bioavailability.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound with CAS No. 896367-59-2 has shown promising results in preclinical studies as a potential inhibitor of various enzymes and receptors involved in inflammatory and metabolic disorders. Its structural features make it an attractive candidate for further investigation in the field of medicinal chemistry.

One of the most intriguing aspects of this compound is its ability to interact with multiple biological targets simultaneously. This multitarget interaction can lead to synergistic effects that enhance its therapeutic efficacy. For instance, studies have suggested that the compound may have anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has shown potential in modulating metabolic pathways by interacting with receptors such as PPARγ and PPARα.

The tetrahydronaphthalene moiety in the compound's structure is particularly noteworthy. This scaffold is known for its ability to improve oral bioavailability and tissue penetration, making it an ideal candidate for drug development. Furthermore, the thiazole ring contributes to the compound's stability and resistance to metabolic degradation, which are crucial factors for long-term therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that it can bind tightly to several key targets, including COX-2, LOX-5α, and PPARγ. These findings provide a strong rationale for further exploration of this compound in clinical trials.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These synthetic strategies not only ensure high yields but also minimize side reactions, leading to a more sustainable production process.

From a regulatory perspective, the compound with CAS No. 896367-59-2 has been subjected to rigorous safety and efficacy testing. Preclinical studies have demonstrated its potential as a therapeutic agent without significant toxicological concerns. However, further research is needed to fully understand its long-term effects and potential side effects before it can be approved for human use.

The pharmaceutical industry is increasingly focusing on developing drugs that target multiple disease pathways simultaneously. The multitarget interaction property of this compound aligns well with this trend. By inhibiting multiple enzymes and receptors involved in inflammatory and metabolic disorders, it has the potential to provide comprehensive therapeutic benefits.

In conclusion, the compound with CAS No. 896367-59-2 is a promising candidate for further investigation in pharmaceutical research. Its unique structural features and multitarget interaction properties make it an attractive scaffold for drug development. With continued research and development, this compound has the potential to contribute significantly to the treatment of various diseases.